Cas no 4385-92-6 (2-(Aminomethyl)butanoic acid)

• Product Name: 2-(Aminomethyl)butanoic acid
• CAS No: 4385-92-6
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2704711
• PubChem ID: 14039786
• Update Time: 2025-04-21

2-(Aminomethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-beta-alanine
• AKOS011547617
• 2-(AMINOMETHYL)BUTANOIC ACID
• 2-(AMINOMETHYL)BUTANOICACID
• 2-(AMINOMETHYL)BUTYRIC ACID
• ALBB-030607
• SCHEMBL637555
• 4385-92-6
• EN300-72554
• AB62466
• 2-(Aminomethyl)butanoic acid

• Inchi： 1S/C5H11NO2/c1-2-4(3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： HBICVCPHTYGKKD-UHFFFAOYSA-N
• SMILES： OC(C(CN)CC)=O

Computed Properties

• Exact Mass: 117.078978594Da
• Monoisotopic Mass: 117.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives